Cas no 625-38-7 (3-Butenoic acid)

• Product Name: 3-Butenoic acid
• CAS No: 625-38-7
• Molecular Formula: C₄H₆O₂
• Molecular Weight: 86.0892
• MDL: MFCD00002782
• CID: 82805
• PubChem ID: 32743

3-Butenoic acid Properties

Names and Identifiers

• Vinylacetic acid
• 3-Butenoic acid
• Vinylacetic acid, (3-Butenoic acid)
• But-3-enoic acid
• Vinyl acetic acid
• Acetic acid, ethenyl-
• beta-Butenoic acid
• .beta.-Butenoic acid
• 2-propenylcarboxylic acid
• PVEOYINWKBTPIZ-UHFFFAOYSA-N
• Vinylacetic acid, tech., 90%, unstabilized
• allylic acid
• Vinylessigsaeure
• 3-ButenoicAcid
• ethenylacetic acid
• 3-but-enoic acid
• 2-vinylacetic acid;
• 3-buten-1-oic acid
• CH2=CHCH2COOH
• BIDD:ER0588

• MDL： MFCD00002782
• InChIKey： PVEOYINWKBTPIZ-UHFFFAOYSA-N
• Inchi： 1S/C4H6O2/c1-2-3-4(5)6/h2H,1,3H2,(H,5,6)
• SMILES： O([H])C(C([H])([H])C([H])=C([H])[H])=O
• BRN： 1699159

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 86.037
• Heavy Atom Count: 6
• Complexity: 65.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.64710
• PSA: 37.30000
• Refractive Index: n20/D 1.423(lit.)
• Boiling Point: 163 °C(lit.)
• Melting Point: −39 °C (lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Solubility: Fully miscible.
• Color/Form: Grayish yellow liquid.
• Solubility: 。
• pka: 4.34(at 25℃)
• Density: 1.013 g/mL at 25 °C(lit.)

3-Butenoic acid Security Information

• Symbol:
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2922 8/PG 2
• Hazard Statement： H302-H314-H317-H341-H351-H412
• Warning Statement： P201-P273-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 22-34-40-43-68
• Signal Word：Danger
• HazardClass：8

3-Butenoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids